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Compound of Interest

Compound Name: Tilmicosin

Cat. No.: B000555

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed methodology for the quantitative determination of tilmicosin
residues in milk and various animal tissues using High-Performance Liquid Chromatography
with Ultraviolet (HPLC-UV) detection.

Introduction

Tilmicosin is a broad-spectrum macrolide antibiotic widely used in veterinary medicine to treat
respiratory diseases in cattle, sheep, and poultry. Regulatory agencies have established
maximum residue limits (MRLSs) for tilmicosin in edible products to ensure consumer safety.
Consequently, sensitive and reliable analytical methods are crucial for monitoring tilmicosin
residues in food-producing animals. This application note describes a robust HPLC-UV method
for the extraction and quantification of tilmicosin in milk and animal tissues.

Experimental Workflow

The overall experimental process for the analysis of tilmicosin residues is depicted in the
following workflow diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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